Cas no 1260675-17-9 (Methyl 4-(3,4-difluorophenyl)butanoate)

• Product Name: Methyl 4-(3,4-difluorophenyl)butanoate
• CAS No: 1260675-17-9
• MF: C₁₁H₁₂F₂O₂
• MW: 214.208590507507
• CID: 5050380
• PubChem ID: 75532025
• Update Time: 2025-06-29

Methyl 4-(3,4-difluorophenyl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(3,4-difluorophenyl)butanoate
• Methyl 4-(3,4-difluorophenyl)butanoate

• Inchi： 1S/C11H12F2O2/c1-15-11(14)4-2-3-8-5-6-9(12)10(13)7-8/h5-7H,2-4H2,1H3
• InChI Key： GFWJDTVBFRUUOA-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)CCCC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 209
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3

Additional information on Methyl 4-(3,4-difluorophenyl)butanoate

Methyl 4-(3,4-Difluorophenyl)Butanoate: A Comprehensive Overview

Methyl 4-(3,4-difluorophenyl)butanoate, with the CAS number 1260675-17-9, is a versatile organic compound that has garnered significant attention in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a methyl ester group with a difluorophenyl substituent. The presence of the fluorine atoms in the aromatic ring introduces distinct electronic and steric properties, making it a valuable molecule for both academic research and industrial applications.

Recent studies have highlighted the potential of Methyl 4-(3,4-difluorophenyl)butanoate in drug discovery and development. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those targeting specific enzyme systems or cellular pathways. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit promising anti-inflammatory and antioxidant activities, suggesting its potential use in developing novel therapeutic agents.

In addition to its pharmacological applications, Methyl 4-(3,4-difluorophenyl)butanoate has been extensively studied for its electronic properties. The fluorine atoms in the molecule contribute to its high electron-withdrawing capacity, making it an attractive candidate for use in organic electronics. Recent advancements in this area include its incorporation into organic light-emitting diodes (OLEDs) and field-effect transistors (FETs), where it has shown improved charge transport properties compared to traditional materials.

The synthesis of Methyl 4-(3,4-difluorophenyl)butanoate involves a multi-step process that typically begins with the preparation of the corresponding carboxylic acid. A common approach involves the Friedel-Crafts acylation reaction followed by esterification. However, recent innovations have introduced more efficient methodologies, such as microwave-assisted synthesis and catalytic cross-coupling reactions, which significantly reduce reaction times and improve yields.

From an environmental perspective, the ecological impact of Methyl 4-(3,4-difluorophenyl)butanoate has been a topic of interest. Studies have shown that it exhibits moderate biodegradability under aerobic conditions, with degradation rates influenced by factors such as pH and temperature. These findings are crucial for assessing its safety profile and ensuring sustainable practices in its production and use.

In conclusion, Methyl 4-(3,4-difluorophenyl)butanoate (CAS No. 1260675-17-9) stands out as a multifaceted compound with applications spanning drug discovery, materials science, and organic electronics. Its unique chemical properties and versatility make it a valuable tool for researchers and industry professionals alike. As ongoing research continues to uncover new insights into its potential uses and optimizations, this compound is poised to play an increasingly important role in advancing scientific innovation.